Cas no 953739-82-7 (1-(2-aminopropyl)pyrrolidine-2,5-dione)

• Product Name: 1-(2-aminopropyl)pyrrolidine-2,5-dione
• CAS No: 953739-82-7
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• MDL: MFCD09730429
• CID: 5228329
• PubChem ID: 16783714
• Update Time: 2026-03-07

1-(2-aminopropyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2-aminopropyl)pyrrolidine-2,5-dione

• MDL： MFCD09730429
• Inchi： 1S/C7H12N2O2/c1-5(8)4-9-6(10)2-3-7(9)11/h5H,2-4,8H2,1H3
• InChI Key： OCNUCVCYTBPNDM-UHFFFAOYSA-N
• SMILES： N1(CC(N)C)C(=O)CCC1=O

Additional information on 1-(2-aminopropyl)pyrrolidine-2,5-dione

Introduction to 1-(2-aminopropyl)pyrrolidine-2,5-dione (CAS No. 953739-82-7) in Modern Chemical and Biomedical Research

The compound 1-(2-aminopropyl)pyrrolidine-2,5-dione, identified by the CAS number 953739-82-7, represents a significant molecule in the realm of chemical and biomedical research. This heterocyclic compound, featuring a pyrrolidine core with an aminopropyl substituent and a dione moiety, has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The combination of its nitrogen-rich structure and reactive functional groups makes it a versatile intermediate for synthesizing more complex molecules.

Recent advancements in medicinal chemistry have highlighted the importance of 1-(2-aminopropyl)pyrrolidine-2,5-dione as a building block for developing novel therapeutic agents. Its pyrrolidine scaffold is commonly found in bioactive molecules, contributing to its utility in designing compounds with specific biological activities. The dione group introduces additional reactivity, enabling further functionalization through condensation reactions or redox processes, which are pivotal in constructing pharmacophores.

In the context of drug development, the aminopropyl side chain of this compound offers opportunities for selective binding interactions with biological targets. This feature has been exploited in the design of enzyme inhibitors and receptor modulators. For instance, studies have demonstrated its potential role in modulating enzymes involved in metabolic pathways, suggesting applications in treating conditions related to metabolic dysregulation.

One of the most compelling aspects of 1-(2-aminopropyl)pyrrolidine-2,5-dione is its adaptability in polymer chemistry. The presence of both nitrogen and oxygen-containing functional groups allows for the synthesis of polymers with enhanced thermal stability and mechanical properties. Researchers have explored its incorporation into polyamides and polyimides, resulting in materials with improved performance characteristics suitable for high-performance applications such as aerospace and electronics.

The dione group also facilitates photochemical reactions, making this compound a candidate for applications in photodynamic therapy and light-emitting materials. By leveraging its ability to undergo cycloaddition reactions or photoinduced transformations, scientists have developed novel approaches for creating luminescent materials or photocatalysts that could revolutionize fields like organic electronics and nanotechnology.

From a synthetic chemistry perspective, 1-(2-aminopropyl)pyrrolidine-2,5-dione serves as a valuable precursor for constructing more complex heterocycles. Its reactivity allows for diverse transformations, including nucleophilic additions, cyclizations, and oxidations, which are essential steps in multi-step syntheses. This flexibility has been particularly useful in generating derivatives with tailored biological activities for preclinical studies.

Current research is also exploring the potential of this compound as a chiral building block. By introducing stereogenic centers through controlled reactions, scientists aim to develop enantiomerically pure forms that exhibit enhanced selectivity in biological systems. Such derivatives could lead to more effective drugs with reduced side effects.

The interdisciplinary nature of 1-(2-aminopropyl)pyrrolidine-2,5-dione research underscores its importance across multiple scientific domains. In biomedicine, it contributes to the development of new therapeutic strategies; in materials science, it enables the creation of advanced polymers; and in catalysis, it offers innovative reactivity patterns. This versatility positions it as a cornerstone molecule for future innovations.

As computational chemistry techniques advance, virtual screening methods are being employed to identify new derivatives of 1-(2-aminopropyl)pyrrolidine-2,5-dione with improved properties. These simulations allow researchers to predict molecular interactions and optimize structures before experimental validation, significantly accelerating the drug discovery process.

In conclusion,1-(2-aminopropyl)pyrrolidine-2,5-dione (CAS No. 953739-82-7) stands as a testament to the power of heterocyclic chemistry in addressing contemporary scientific challenges. Its unique structural features and reactivity make it indispensable in synthetic chemistry, drug development, and materials science. As research continues to uncover new applications for this compound,1-(2-aminopropyl)pyrrolidine-2,5-dione is poised to remain at the forefront of innovation across multiple disciplines.